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Compound of Interest

Compound Name: GI254023X

Cat. No.: B1671469

For Researchers, Scientists, and Drug Development Professionals

Abstract

GI254023X is a potent and selective dual inhibitor of A Disintegrin and Metalloproteinase 10
(ADAM10) and Matrix Metallopeptidase 9 (MMP9)[1][2][3]. It exhibits high selectivity for
ADAM10 over ADAM17 (TACE). Due to its role in regulating cell signaling pathways critical to
processes like cell proliferation, migration, and inflammation, GI1254023X is a valuable tool in
cancer research and neurobiology[1]. Accurate preparation of stock solutions is the first critical
step for obtaining reliable and reproducible experimental results. This document provides a
detailed protocol for the preparation, storage, and handling of GI254023X stock solutions in
Dimethyl Sulfoxide (DMSO).

Chemical and Physical Properties

GI254023X is a white to beige solid powder. Its key properties are summarized below.
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Property Value Reference
Molecular Formula C21H33N304 [1]
Molecular Weight 391.5 g/mol [1]

CAS Number 260264-93-5 [1]

Purity 298% (HPLC) [4]

Cao Values ADAM10: 5.3 nM, MMP9: 2.5 CIEIE]

nM, ADAM17: 541 nM

Solubility

GI254023X is insoluble in water but soluble in organic solvents like DMSO and Ethanol[6]. The
solubility in DMSO can vary, and using fresh, anhydrous DMSO is recommended as absorbed

moisture can reduce solubility[5].

Solvent Reported Solubility Reference
DMSO 242.6 mg/mL (~108.8 mM) [6]
DMSO 79 mg/mL (~201.8 mM) [5]
100 mg/mL (~255.4 mM)
DMSO o [1](3]
(sonication recommended)
Ethanol 246.1 mg/mL (~117.7 mM) [6]

Signaling Pathway of GI1254023X

GI254023X exerts its effects by inhibiting the enzymatic activity of ADAM10 and MMP9.
ADAM10 is a key a-secretase involved in the ectodomain shedding of numerous cell surface

proteins, including the Notch receptor, which is critical for cell fate decisions[6]. It also cleaves
substrates like IL-6R, CX3CL1, and E-cadherin. MMP9 is a matrix metalloproteinase that

degrades extracellular matrix components, playing a role in cell migration and invasion.
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Caption: Mechanism of GI1254023X inhibition of ADAM10 and MMP9.

Experimental Protocols

Materials and Equipment
o GI254023X powder

¢ Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or amber vials

o Calibrated analytical balance

o Vortex mixer

¢ Ultrasonic bath (recommended)
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» Pipettes and sterile filter tips

Preparation of a 10 mM Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM GI254023X stock solution. Adjust
volumes as necessary.

Calculation: To prepare a 10 mM (0.01 mol/L) solution, the required mass of GI254023X (MW =
391.5 g/mol) is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) *Mass (mg) = 10
mM x 0.001 L x 391.5 g/mol x 1000 mg/g = 3.915 mg

Component For 1 mL of 10 mM Stock
GI254023X (MW 391.5) 3.915 mg
Anhydrous DMSO 1mL

Procedure:

e Weighing: Accurately weigh 3.915 mg of GI254023X powder using an analytical balance and
place it into a sterile microcentrifuge tube or vial.

e Solvent Addition: Add 1 mL of sterile, anhydrous DMSO to the tube containing the powder.
» Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes.

e Sonication (Recommended): To ensure complete dissolution, place the tube in an ultrasonic
bath for 5-10 minutes[1][3][6]. The solution should become clear. Visually inspect the solution

to ensure no solid particles remain.

 Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution
can be sterilized by passing it through a 0.22 pum syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
tubes to avoid repeated freeze-thaw cycles[5].
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Storage and Stability

Proper storage is essential to maintain the activity of G1254023X.

Storage

Form Temperature Stability Reference
Solid Powder -20°C Up to 3 years [1][3]

In DMSO -80°C 1to 2 years [1112]1[5]

In DMSO -20°C 1 month to 1 year [2][5]16]

Note: For long-term storage of the stock solution, -80°C is recommended[1][2]. Avoid repeated
freeze-thaw cycles|[5].

Application Example: In Vitro Cell Proliferation
Assay

GI254023X has been shown to inhibit the proliferation of various cell lines, such as Jurkat cells
(acute T-lymphoblastic leukemia)[1][6].

Workflow:
Caption: Workflow for a cell-based assay using GI254023X.
Protocol:

o Prepare Working Solution: Dilute the 10 mM DMSO stock solution in a complete cell culture
medium to achieve the desired final concentrations (e.g., 1 uM, 5 uM, 20 pM)[1][6][7].

» Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO as in
the highest concentration of GI254023X.

o Cell Treatment: Treat cells with the prepared working solutions and the vehicle control.

 Incubation and Analysis: After the desired incubation period (e.g., 48 hours), assess cell
viability using a suitable method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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